Cas no 2205-00-7 (Cyclopentyl (4-chlorophenyl)methanol)

• Product Name: Cyclopentyl (4-chlorophenyl)methanol
• CAS No: 2205-00-7
• MF: C₁₂H₁₅ClO
• MW: 210.699902772903
• MDL: MFCD11936548
• CID: 5184251
• Update Time: 2026-03-05

Cyclopentyl (4-chlorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Cyclopentyl (4-chlorophenyl)methanol
• (4-CHLOROPHENYL)(CYCLOPENTYL)METHANOL
• Benzenemethanol, 4-chloro-α-cyclopentyl-

• MDL： MFCD11936548
• Inchi： 1S/C12H15ClO/c13-11-7-5-10(6-8-11)12(14)9-3-1-2-4-9/h5-9,12,14H,1-4H2
• InChI Key： HWRWIKFVWLEGKK-UHFFFAOYSA-N
• SMILES： C(C1CCCC1)(C1C=CC(Cl)=CC=1)O

Computed Properties

• Exact Mass: 210.081
• Monoisotopic Mass: 210.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2

Additional information on Cyclopentyl (4-chlorophenyl)methanol

Cyclopentyl (4-chlorophenyl)methanol: A Comprehensive Overview

Cyclopentyl (4-chlorophenyl)methanol, with the CAS number 2205-00-7, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopentane ring with a chlorophenyl group and a hydroxymethyl moiety. The cyclopentyl group contributes to the compound's stability and flexibility, while the 4-chlorophenyl group introduces electronic and steric effects that enhance its reactivity in different chemical environments.

Recent studies have highlighted the potential of Cyclopentyl (4-chlorophenyl)methanol in drug discovery and development. Researchers have explored its ability to act as a chiral auxiliary in asymmetric synthesis, enabling the production of enantiomerically enriched compounds. This property is particularly valuable in the pharmaceutical industry, where the stereochemistry of molecules plays a critical role in their efficacy and safety.

In addition to its role in medicinal chemistry, Cyclopentyl (4-chlorophenyl)methanol has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in catalysis and coordination chemistry. For instance, it has been employed as a ligand in transition metal-catalyzed reactions, facilitating the synthesis of complex organic molecules with high efficiency.

The synthesis of Cyclopentyl (4-chlorophenyl)methanol involves a multi-step process that typically begins with the preparation of the cyclopentane derivative. The introduction of the chlorophenyl group is achieved through nucleophilic aromatic substitution or other coupling reactions, depending on the specific conditions required for optimal yield and selectivity.

One of the most promising areas of research involving Cyclopentyl (4-chlorophenyl)methanol is its application in green chemistry. Scientists have investigated its use as a biodegradable solvent and as a component in environmentally friendly polymer systems. These studies underscore its potential to contribute to sustainable chemical processes without compromising performance or efficiency.

Furthermore, Cyclopentyl (4-chlorophenyl)methanol has been explored for its role in bioconjugation chemistry. Its hydroxymethyl group can be functionalized to create bioactive molecules that target specific biological pathways or receptors. This capability makes it an attractive candidate for developing novel therapeutics and diagnostic agents.

Recent advancements in computational chemistry have also shed light on the electronic properties of Cyclopentyl (4-chlorophenyl)methanol. Density functional theory (DFT) calculations have revealed insights into its molecular orbitals and reactivity patterns, providing a deeper understanding of its behavior in different chemical reactions.

In conclusion, Cyclopentyl (4-chlorophenyl)methanol is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and green chemistry. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing modern chemical technologies.